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Compound of Interest

Compound Name: Dodecanedioic Acid

Cat. No.: B1670858

An In-depth Examination of the Core Properties, Synthesis, and Applications of
Dodecanedioic Acid (CAS Number: 693-23-2)

Dodecanedioic acid (DDDA), a 12-carbon saturated a,w-dicarboxylic acid, is a versatile
chemical compound with substantial industrial importance and emerging applications in the
pharmaceutical and drug development sectors.[1][2] Its bifunctional nature, characterized by
two terminal carboxylic acid groups, allows it to function as a crucial monomer in the synthesis
of high-performance polymers and as a linker in complex molecular architectures.[1] This
technical guide offers a comprehensive overview of dodecanedioic acid, detailing its chemical
identity, physicochemical properties, synthesis methodologies, and its role in biomedical
research.

Core Chemical Identity

« CAS Number: 693-23-2[1]

Molecular Formula: C12H2204[1]

Molecular Weight: 230.30 g/mol [1]

IUPAC Name: Dodecanedioic acid[1][3]

Synonyms: DDDA, 1,10-Decanedicarboxylic acid, Decamethylenedicarboxylic acid[3][4]
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Molecular Structure

The molecular structure of dodecanedioic acid consists of a linear 10-carbon aliphatic chain
flanked by two carboxylic acid functional groups.

Linear Formula: HOOC(CH2)10COOH
SMILES: O=C(O)CCCCCCCCCCC(=0)0O[4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of dodecanedioic acid is
fundamental for its application in research and development. Key properties are summarized in
the table below.

Property Value References

White crystalline powder or

Appearance fakes [1]4]
Melting Point 127-129 °C [1][4]
Boiling Point 245 °C at 10 mmHg [1114]
Density 1.15 g/cm3 [1]
Water Solubility <0.1g/L(20°C) [1]
pKa 4.48 £ 0.10 (Predicted) [1]
LogP 3.2at25°C [1]

Synthesis of Dodecanedioic Acid

Dodecanedioic acid can be produced through both traditional chemical synthesis routes and
more sustainable biotechnological methods.

Chemical Synthesis

The predominant industrial chemical synthesis of dodecanedioic acid originates from
butadiene.[2][4] This multi-step process is a well-established method for large-scale production.
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Chemical Synthesis of Dodecanedioic Acid from Butadiene.

An alternative chemical route involves the ozonolysis of cyclododecene.[4]

Biotechnological Production

In response to a growing demand for sustainable chemical production, biotechnological routes
for synthesizing dodecanedioic acid have been developed.[2] These methods often utilize
renewable feedstocks and microbial fermentation. A notable example is the use of specific
strains of Candida tropicalis yeast to convert long-chain alkanes or fatty acids into
dodecanedioic acid.[4][5] More recently, a multi-enzymatic cascade has been engineered in
E. coli for the production of dodecanedioic acid from linoleic acid.[6]

Experimental Protocols
Protocol 1: Chemical Synthesis of Dodecanedioic Acid
from 1,2-dihydroxy-5,9-cyclododecene

This two-step protocol outlines a laboratory-scale synthesis of dodecanedioic acid.[1][7]
Step 1: Hydrogenation[1][7]

o Materials: 200 g of 1,2-dihydroxy-5,9-cyclododecene, 3.0 g of 30% Ni-SiO2 hydrogenation
catalyst.[1][7]

e Apparatus: 1 L autoclave.[1]
e Procedure:

o Add the 1,2-dihydroxy-5,9-cyclododecene and the Ni-SiO2 catalyst to the autoclave.[1][7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/pdf/The_Dichotomy_of_Dodecanedioic_Acid_From_Natural_Abundance_to_Synthetic_Prominence.pdf
https://www.benchchem.com/product/b1670858?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dodecanedioic_acid
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Dichotomy_of_Dodecanedioic_Acid_From_Natural_Abundance_to_Synthetic_Prominence.pdf
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dodecanedioic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8109750.htm
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11116355/
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemicalbook.com/synthesis/dodecanedioic-acid.htm
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemicalbook.com/synthesis/dodecanedioic-acid.htm
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemicalbook.com/synthesis/dodecanedioic-acid.htm
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemicalbook.com/synthesis/dodecanedioic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Purge the autoclave with nitrogen to remove air.[1][7]

Introduce a mixed gas of hydrogen and nitrogen (1:3 ratio) into the reactor.[1][7]

o

[¢]

Maintain the reaction at a temperature of 160 °C and a pressure of 0.6 MPa for 2 hours.[1]

[7]

[¢]

After the reaction, remove the catalyst by filtration or centrifugation. The resulting product

mixture is used directly in the next step.[1]
Step 2: Oxidation[1][7]

o Materials: The reaction solution from the hydrogenation step, 244 g of acetic acid, 3 g of
methanesulfonic acid, 207.8 g of 50% hydrogen peroxide.[1][7]

e Apparatus: 1 L reactor.[1]
e Procedure:

Place the hydrogenation product solution, acetic acid, and methanesulfonic acid into the
reactor.[1][7]

o

Add the 50% hydrogen peroxide dropwise over 1 hour at a temperature of 85 °C.[1][7]

o

Stir the reaction mixture for an additional 30 minutes, during which dodecanedioic acid

[¢]

will precipitate.[1][7]

Cool the reaction mixture to room temperature and filter to collect the solid product.[1]

[¢]

Protocol 2: Synthesis of Nylon 6,12 via Melt
Polycondensation

This protocol describes the direct polymerization of dodecanedioic acid with a diamine.[8]
o Materials: Dodecanedioic acid (DDDA), Hexamethylenediamine, High purity nitrogen gas.

o Equipment: Glass test tube or three-neck flask, heating mantle, magnetic stirrer and stir bar,
nitrogen inlet and outlet, vacuum line, thermometer or thermocouple.
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e Procedure:

o Accurately weigh equimolar amounts of dodecanedioic acid and hexamethylenediamine
and add them to the reaction vessel.

o Purge the vessel with nitrogen and maintain a slow, constant flow of nitrogen throughout
the reaction.

o Heat the mixture to approximately 220-280 °C.[8]

o Once the monomers melt and the mixture becomes homogenous, begin stirring. Maintain
the reaction at this temperature for 3-4 hours. Water, the condensation byproduct, will be
evolved and removed with the nitrogen flow.[8]

o (Optional) To further increase the molecular weight, a vacuum can be applied during the
final hour of the reaction to remove the last traces of water.[8]

o Cool the reaction vessel to room temperature under a nitrogen atmosphere. The resulting
solid polymer can then be removed.[8]

Applications in Research and Drug Development

The unique properties of dodecanedioic acid make it a valuable molecule in the
pharmaceutical and drug development fields.

o Drug Delivery Systems: As a dicarboxylic acid, DDDA is a key component in the synthesis of
biodegradable polymers, such as polyesters and polyamides, which are used for controlled
drug release.[1] These polymers can form matrices that encapsulate therapeutic agents,
allowing for their sustained release over time.[1]

» Antibody-Drug Conjugates (ADCs): Dodecanedioic acid can serve as a flexible linker to
connect a targeting moiety, like an antibody, to a cytotoxic drug in an ADC.[1] The long
aliphatic chain of DDDA provides spatial separation between the antibody and the drug,
which can reduce steric hindrance and enhance the efficacy of the conjugate.[1]

o Metabolic Research: Dodecanedioic acid has been investigated as an alternative fuel
substrate in parenteral nutrition.[9] Studies have shown that its infusion can impact glucose

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Protocols_Dodecanedioic_Acid_DDDA_as_a_Versatile_Building_Block_for_Specialty_Polyamides_and_Polyesters.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Dodecanedioic_Acid_DDDA_as_a_Versatile_Building_Block_for_Specialty_Polyamides_and_Polyesters.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Dodecanedioic_Acid_DDDA_as_a_Versatile_Building_Block_for_Specialty_Polyamides_and_Polyesters.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Dodecanedioic_Acid_DDDA_as_a_Versatile_Building_Block_for_Specialty_Polyamides_and_Polyesters.pdf
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/Dodecanedioic_Acid_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/b1670858?utm_src=pdf-body
https://www.chemicalbook.com/article/dodecanedioic-acid-pharmacokinetics-and-applications.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

uptake and oxidation, suggesting its potential to preserve glucose utilization and increase
glycogen stores.[9]

o Pharmaceutical Formulations: It is used as an excipient in pharmaceutical formulations to
improve the solubility of active ingredients and to stabilize the formulation.[10]

Signaling and Metabolic Pathways

Dodecanedioic acid is primarily involved in metabolic pathways, specifically as a product of
fatty acid w-oxidation. This pathway is an alternative to (3-oxidation for the metabolism of long-
chain fatty acids.
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Metabolic Fate of Long-Chain Fatty Acids via w-Oxidation.
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In this pathway, long-chain fatty acids are oxidized at the terminal methyl group (w-carbon) in
the cytosol to form a dicarboxylic acid, such as dodecanedioic acid.[2] This dicarboxylic acid
is then transported into the peroxisome where it undergoes B-oxidation, leading to chain-
shortened dicarboxylic acids and acetyl-CoA, which can then enter central metabolic pathways
like the Krebs cycle.[2]

Conclusion

Dodecanedioic acid is a dicarboxylic acid of significant interest due to its well-established
industrial applications and its increasing potential in the field of drug development and
metabolic research. Its defined physicochemical properties and versatile reactivity make it an
attractive building block for the design of advanced materials, including polymers for controlled
drug release and linkers for targeted therapies. Further research into its metabolic roles and
biocompatibility will likely expand its applications in the biomedical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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